N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide
• InChI: InChI=1S/C16H13F2NO3/c17-11-4-3-5-12(18)15(11)16(20)19-8-10-9-21-13-6-1-2-7-14(13)22-10/h1-7,10H,8-9H2,(H,19,20)
• InChI Key: NWCYNBVZXMBVND-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CNC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C16H13F2NO3
• Molecular Weight: 305.28 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide, also known as DBIBB, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide exerts its inhibitory activity on CK2 by binding to the ATP-binding site of the enzyme. This binding prevents the phosphorylation of CK2 substrates, leading to the inhibition of various cellular processes that are regulated by CK2. The specificity of N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide for CK2 is due to its unique structure, which allows it to interact specifically with the ATP-binding site of the enzyme.
Biochemical and physiological effects:
N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in various cancer cell lines, inhibit cell proliferation, and modulate gene expression. N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide has also been shown to be effective in inhibiting the growth of various cancer cell lines in vitro and in vivo. In addition, N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide has been shown to have anti-inflammatory effects, suggesting that it may have potential therapeutic applications in various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide has several advantages as a research tool. It is a potent and selective inhibitor of CK2, making it an ideal tool for studying the role of CK2 in various cellular processes. N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide is also relatively easy to synthesize and purify, making it readily available for use in scientific research. However, N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide has some limitations as a research tool. It is a small molecule inhibitor, which may limit its ability to penetrate cell membranes and reach intracellular targets. In addition, N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide may have off-target effects on other kinases, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide in scientific research. One potential application is in the development of new therapies for cancer and other diseases that are associated with dysregulation of CK2 activity. N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide may also be useful in the development of new diagnostic tools for CK2-related diseases. In addition, N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide may be used as a tool to study the role of CK2 in various cellular processes, including cell differentiation, migration, and invasion. Finally, the development of new derivatives of N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide may lead to the discovery of more potent and selective inhibitors of CK2, with potential therapeutic applications.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide can be synthesized using a multi-step process that involves the reaction of 2,3-dihydro-1,4-benzodioxin-3-ylmethylamine with 2,6-difluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product can be purified using various chromatographic techniques, including column chromatography, preparative HPLC, and recrystallization.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide has been extensively used in scientific research as a tool to investigate the role of CK2 in various cellular processes. It has been shown to inhibit the activity of CK2 in vitro and in vivo, leading to a variety of cellular effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of gene expression. N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2,6-difluorobenzamide has also been used to study the role of CK2 in various diseases, including cancer, neurodegenerative disorders, and inflammation.